Benzo[b]thiophene-3(2H)-one 1,1-dioxide

• IUPAC Name: 1,1-dioxo-1-benzothiophen-3-one
• InChI: InChI=1S/C8H6O3S/c9-7-5-12(10,11)8-4-2-1-3-6(7)8/h1-4H,5H2
• InChI Key: LXCYNALXWGQUIK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=CC=CC=C2S1(=O)=O
• Molecular Formula: C8H6O3S
• DSSTOX Substance ID: DTXSID10150141
• Molecular Weight: 182.20 g/mol
• CAS RN: 1127-35-1

Description

Benzo[b]thiophene-3(2H)-one 1,1-dioxide (BTDO) is an important organic compound that has been widely studied due to its unique properties and potential applications. It is a heterocyclic compound with a five-membered ring containing two sulfur atoms and two oxygen atoms. It is a colorless solid with a melting point of 115-116 °C and a boiling point of 286 °C. BTDOs are widely used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. They have also been used in the development of polymers, dyes, and other materials.

Scientific Research Applications

Desulfurization and Catalysis

Recent research illustrates the use of palladium surfaces for the desulfurization, deoxygenation, and denitrogenation of thiophene derivatives. Caldwell and Land (1997) detailed the mechanistic study of thiophene on Pd(111), highlighting the decomposition pathway that thiophene undergoes, which involves a C4H4 intermediate species leading to the deposition of sulfur on the Pd surface. This process is integral for understanding catalytic reactions involving thiophene derivatives and their potential in industrial applications such as cleaner fuel production (Caldwell & Land, 1997).

Environmental Science and Biodegradation

Kropp and Fedorak (1998) reviewed the occurrence, toxicity, and biodegradation of condensed thiophenes found in petroleum, including Benzo[b]thiophene-3(2H)-one 1,1-dioxide derivatives. This review highlights the environmental impact of thiophenes, their significant presence in fossil fuels, and the current knowledge on their biodegradation pathways, which is crucial for environmental remediation efforts (Kropp & Fedorak, 1998).

Synthetic Chemistry and Applications

Hryhoriv, Lega, and Shemchuk (2021) analyzed the synthetic methods, chemical properties, and biological activity of derivatives containing a sultone core, including 1,2-benzoxathiin-4(3H)-one 2,2-dioxide, highlighting their high synthetic and pharmacological potential. This comprehensive analysis demonstrates the versatility of this compound in constructing molecular systems with promising pharmacological properties (Hryhoriv, Lega, & Shemchuk, 2021).

Mechanism of Action

Target of Action

Benzo[b]thiophene-3(2H)-one 1,1-dioxide, also known as Benzo[b]thiophen-3(2H)-one 1,1-dioxide, primarily targets the Signal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is a critical player in several biological pathways such as cell proliferation, migration, survival, and differentiation . It is an attractive therapeutic target for cancer therapy due to its abnormal continuous activation in tumors .

Mode of Action

The compound interacts with STAT3 and inhibits its activation . It has been found to inhibit both the overexpressed and IL-6 induced phosphorylation levels of STAT3 without influencing the phosphorylation levels of the upstream kinases Src and Jak2 .

Biochemical Pathways

The inhibition of STAT3 activation by this compound affects several downstream effects. It suppresses the expressions of STAT3 downstream gene, Bcl-2 . Bcl-2 is a gene that regulates cell death (apoptosis), and its overexpression can lead to cancer by preventing cancer cells from dying .

Pharmacokinetics

It is mentioned that the compound has good drug-likeness properties , which suggests that it may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

The compound effectively increases the ROS (Reactive Oxygen Species) levels of cancer cells, induces cancer cell apoptosis, and abolishes the colony formation ability of cancer cells without affecting bypass kinase p-Erk . In vivo, it has been found to induce significant antitumor responses and exhibits less toxicity than Doxorubicin .

Action Environment

It’s worth noting that the compound was synthesized under electrochemical conditions , suggesting that its synthesis and possibly its action could be influenced by certain environmental factors such as temperature and pH.

Future Directions

Benzo[b]thiophene-3(2H)-one 1,1-dioxide has shown potential in various fields. It has been used in the synthesis of spiroheterocycles and in the development of novel STAT3 inhibitors. Future research could further explore its potential applications in these and other areas.

Biochemical Analysis

Biochemical Properties

It has been found to exhibit antimicrobial properties against multidrug-resistant Staphylococcus aureus

Cellular Effects

It has been found to exhibit anticancer potency, suggesting that it may influence cell function

Molecular Mechanism

It is known to inhibit STAT3, a member of the signal transducer and activator of transcription (STAT) family . This suggests that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

It has been synthesized using electrochemical methods, suggesting that it may have good stability

Synthesis routes and methods

Procedure details

A suspension of Compound X (130.0 g, 0.51 mol) in 350 ml of 10% aqueous H2SO4 was heated at reflux for 6 h (until gas evolution ceased). The reaction mixture was cooled and a white solid precipitated, which was collected by filtration and washed in cold water (30 ml). The product was recrystallized from ethanol to give 83.8 g (90%) of Compound Y as a white crystalline solid:melting point 133°-134° C.